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Compound of Interest

Compound Name: 3'-(Trifluoromethyl)acetophenone

Cat. No.: B147564

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3'-
(Trifluoromethyl)acetophenone, a key building block in pharmaceutical and agrochemical
synthesis. The information is compiled from various Safety Data Sheets (SDSs) to ensure a
thorough understanding of its properties and associated hazards. This document is intended to
equip researchers, scientists, and drug development professionals with the critical information
needed for safe handling, storage, and use in a laboratory or manufacturing setting.

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and use in experimental design. The following table summarizes the key
guantitative data for 3'-(Trifluoromethyl)acetophenone.
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Property Value Reference
Molecular Formula C9H7F30 [1112]
Molecular Weight 188.15 g/mol [1][2]
Appearance Clear, v-er){ slight yellow to light 3]
brown liquid

Boiling Point 198 - 200 °C [1][4]
Density 1.235 g/mL at 25 °C [1]

Flash Point 79 °C - 83 °C (closed cup) [11[3]

Refractive Index

n20/D 1.4611

[1]

Log Pow

2.55

[5]

Section 2: Hazard Identification and Classification

3'-(Trifluoromethyl)acetophenone is classified as a hazardous substance. The primary

hazards are associated with its irritant properties and combustibility.

GHS Hazard Statements:

Signal Word: Warning[1][5][6]

Hazard Symbols:

Combustible liquid.[3][5]

H315: Causes skin irritation.[1][2][6]

H319: Causes serious eye irritation.[1][2][6]

H335: May cause respiratory irritation.[1][2][6]

H412: Harmful to aquatic life with long lasting effects.[2][4]

o Exclamation Mark (GHS07)[1][6]
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The following diagram illustrates the logical flow of hazard identification and communication as
found on a typical Safety Data Sheet.
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Substance Identification

3'-(Trifluoromethyl)acetophenone
” CAS: 349-76-8 H
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
2. x-cellr8.com [x-cellr8.com]

3. oecd.org [oecd.org]

e 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

5. siesascs.edu.in [siesascs.edu.in]

6. oecd.org [oecd.org]

« To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for 3'-
(Trifluoromethyl)acetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147564+#safety-data-sheet-sds-for-3-trifluoromethyl-
acetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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